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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for (2-
Nitroethyl)benzene (CAS No. 6125-24-2). Intended for researchers, scientists, and

professionals in drug development, this document details the Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with methodologies for their

acquisition.

(2-Nitroethyl)benzene is an organic compound with the molecular formula C₈H₉NO₂ and a

molecular weight of 151.16 g/mol .[1][2][3] Spectroscopic analysis is crucial for the structural

elucidation and confirmation of this molecule.

Spectroscopic Data Summary
The following sections present the quantitative spectroscopic data for (2-Nitroethyl)benzene in

a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the hydrogen (¹H) and carbon (¹³C)

environments within the molecule.

Table 1: ¹H NMR Spectroscopic Data for (2-Nitroethyl)benzene
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.35 - 7.20 m 5H Aromatic-H

4.61 t 2H -CH₂-NO₂

3.29 t 2H Ph-CH₂-

Table 2: ¹³C NMR Spectroscopic Data for (2-Nitroethyl)benzene

Chemical Shift (δ) ppm Assignment

135.9 Aromatic C (quaternary)

129.1 Aromatic CH

128.8 Aromatic CH

127.8 Aromatic CH

75.8 -CH₂-NO₂

33.0 Ph-CH₂-

Infrared (IR) Spectroscopy
The IR spectrum of (2-Nitroethyl)benzene reveals the presence of its key functional groups,

particularly the nitro group and the aromatic ring. For aliphatic nitro compounds, characteristic

strong absorption bands appear for the asymmetric and symmetric stretching vibrations of the

N-O bonds.[4]

Table 3: Infrared (IR) Spectroscopy Data for (2-Nitroethyl)benzene
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Wavenumber (cm⁻¹) Intensity Assignment

3032 Weak Aromatic C-H Stretch

2934 Weak Aliphatic C-H Stretch

1555 Strong Asymmetric NO₂ Stretch

1497 Medium Aromatic C=C Stretch

1456 Medium Aromatic C=C Stretch

1383 Strong Symmetric NO₂ Stretch

750 Strong
C-H Out-of-plane Bend

(monosubstituted benzene)

700 Strong
C-H Out-of-plane Bend

(monosubstituted benzene)

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

(2-Nitroethyl)benzene, aiding in its structural confirmation.

Table 4: Mass Spectrometry (MS) Data for (2-Nitroethyl)benzene

m/z Relative Intensity (%) Assignment

151 5 [M]⁺ (Molecular Ion)

105 100 [M - NO₂]⁺

104 95 [M - HNO₂]⁺

91 30 [C₇H₇]⁺ (Tropylium ion)

77 25 [C₆H₅]⁺ (Phenyl ion)

Experimental Protocols
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The data presented in this guide were obtained using standard spectroscopic techniques. The

following provides an overview of the general experimental methodologies.

NMR Spectroscopy
Proton (¹H) and carbon (¹³C) NMR spectra are typically recorded on a spectrometer operating

at a frequency of 90 MHz. The sample is dissolved in a deuterated solvent, commonly

chloroform-d (CDCl₃), with tetramethylsilane (TMS) used as an internal standard.

Infrared (IR) Spectroscopy
The infrared spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

liquid samples like (2-Nitroethyl)benzene, the spectrum is often recorded as a neat thin film

between two salt plates (e.g., NaCl or KBr).

Mass Spectrometry (MS)
The mass spectrum is acquired using a mass spectrometer, typically with electron ionization

(EI) at 70 eV. The sample is introduced into the ion source, where it is vaporized and ionized.

The resulting ions are then separated based on their mass-to-charge ratio.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like (2-Nitroethyl)benzene.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of (2-Nitroethyl)benzene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025157#spectroscopic-data-for-2-nitroethyl-benzene-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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